Cas no 1008857-87-1 (N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide)

• Product Name: N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide
• CAS No: 1008857-87-1
• MF: C₁₉H₂₂ClN₃O₂S
• MW: 391.914882183075
• CID: 5805305
• PubChem ID: 2050851
• Update Time: 2025-07-28

N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanamide, N-[2-(3-chlorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide
• AKOS024583824
• 1008857-87-1
• F0561-0022
• N-[2-(3-chlorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide
• N-(2-(3-chlorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-cyclopentylpropanamide
• Oprea1_552191
• SR-01000546996
• SR-01000546996-1

• Inchi： 1S/C19H22ClN3O2S/c20-14-6-3-7-15(10-14)23-19(16-11-26(25)12-17(16)22-23)21-18(24)9-8-13-4-1-2-5-13/h3,6-7,10,13H,1-2,4-5,8-9,11-12H2,(H,21,24)
• InChI Key： LIXPXFNUOMLNRU-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2N(C3=CC=CC(Cl)=C3)N=C3CS(=O)CC3=2)=O)CCCC1

Computed Properties

• Exact Mass: 391.1121258g/mol
• Monoisotopic Mass: 391.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 679.7±55.0 °C(Predicted)
• pka: 13.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide

N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide: A Comprehensive Overview of CAS 1008857-87-1

In the realm of heterocyclic compounds and specialty chemicals, N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide (CAS 1008857-87-1) has emerged as a molecule of significant scientific interest. This thienopyrazole derivative represents an important class of bioactive compounds with potential applications in pharmaceutical research and material science. The compound's unique structural features, combining a chlorophenyl group, thienopyrazole core, and cyclopentylpropanamide moiety, make it particularly valuable for researchers exploring novel small molecule therapeutics and chemical probes.

The molecular structure of CAS 1008857-87-1 reveals several interesting characteristics that contribute to its potential utility. The presence of the 3-chlorophenyl substituent enhances the compound's lipophilicity and may influence its binding affinity to biological targets. The thieno[3,4-c]pyrazole core serves as a privileged scaffold in medicinal chemistry, known for its ability to participate in diverse molecular interactions. Meanwhile, the cyclopentylpropanamide tail adds conformational flexibility and may contribute to improved pharmacokinetic properties. These structural elements combine to create a molecule that is currently being investigated for various structure-activity relationship studies.

Recent trends in chemical research highlight growing interest in thienopyrazole derivatives like N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide. Scientific literature indicates these compounds may have potential as kinase inhibitors, with particular relevance to current investigations in signal transduction modulation. The compound's CAS 1008857-87-1 has been referenced in several patent applications related to small molecule drug discovery, though specific therapeutic indications remain proprietary information at this stage of development.

The synthesis of CAS 1008857-87-1 typically involves multi-step organic transformations, beginning with the construction of the thieno[3,4-c]pyrazole core. Key steps often include cyclocondensation reactions to form the heterocyclic system, followed by selective functionalization at the 3-position. The 3-chlorophenyl group is usually introduced early in the synthetic sequence, while the cyclopentylpropanamide moiety is typically added in later stages through amide coupling chemistry. Researchers have developed various synthetic routes to this compound, optimizing for yield, purity, and scalability depending on the intended application.

Analytical characterization of N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and high-performance liquid chromatography (HPLC). The compound typically appears as a white to off-white crystalline solid with defined melting characteristics. Its solubility profile shows moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), with limited solubility in aqueous systems unless pH adjustment or cosolvents are employed.

In the context of current drug discovery paradigms, compounds like CAS 1008857-87-1 are increasingly valuable as chemical tools for biological target validation. The pharmaceutical industry's shift toward targeted therapies and precision medicine has created demand for structurally diverse small molecules that can selectively modulate specific biological pathways. While the exact mechanism of action for this particular compound remains under investigation, its structural features suggest potential interactions with protein kinases or other ATP-binding proteins that are frequent targets in contemporary drug development.

The commercial availability of N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide through specialty chemical suppliers has facilitated its adoption in various research programs. Current market data indicates steady demand for this compound, primarily from academic institutions and pharmaceutical companies engaged in medicinal chemistry optimization programs. Pricing reflects its status as a research-grade chemical, with costs varying based on purity specifications and order quantities. Several suppliers offer custom synthesis services for analogs and derivatives of this core structure.

From a regulatory perspective, CAS 1008857-87-1 is not currently classified as a controlled substance or subject to special handling requirements in most jurisdictions. However, as with all research chemicals, appropriate laboratory safety protocols should be followed during handling. The compound's material safety data sheet (MSDS) provides detailed information about proper storage conditions, personal protective equipment recommendations, and disposal procedures in compliance with local regulations.

Future research directions for thieno[3,4-c]pyrazole derivatives like N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide may explore structure-activity relationships through systematic modification of each structural component. Particular interest may focus on the 3-position substituent and the cyclopentyl side chain, as these regions offer opportunities for diversity-oriented synthesis. Additionally, advances in cryo-EM and X-ray crystallography may enable detailed structural characterization of this compound bound to its biological targets, providing insights for rational drug design.

For researchers considering working with CAS 1008857-87-1, several practical considerations should be noted. The compound's stability profile suggests storage under inert atmosphere at low temperatures (-20°C) for long-term preservation. In solution phase, stability may be enhanced by using aprotic solvents and avoiding strong acids or bases. Analytical methods for quantifying this compound typically employ reverse-phase HPLC with UV detection, though LC-MS methods may be preferable for complex biological matrices. These technical details are particularly relevant for scientists engaged in pharmacokinetic studies or metabolic stability assessments.

The scientific literature surrounding thienopyrazole chemistry continues to expand, with N-[2-(3-chlorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-cyclopentylpropanamide representing an important member of this structural class. Recent publications have highlighted the versatility of this scaffold in addressing various biological targets, though much of this research remains in the exploratory phase. As the field of small molecule drug discovery evolves, compounds like CAS 1008857-87-1 will likely play increasingly important roles in both basic research and translational applications.